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Compound of Interest

Compound Name: MRS2179 tetrasodium hydrate

Cat. No.: B15073607

Proper disposal of laboratory chemicals is a critical component of ensuring a safe research
environment and maintaining environmental compliance. This guide provides detailed
procedural information for the proper disposal of MRS2179 tetrasodium hydrate, a
competitive P2Y1 receptor antagonist.

Researchers, scientists, and drug development professionals must adhere to both general best
practices and institution-specific guidelines for chemical waste management. The following
procedures are based on established safety protocols for laboratory chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves. Handle the chemical in a well-ventilated area, such as a fume hood, to avoid inhalation
of any dust or aerosols.

Step-by-Step Disposal Procedure for MRS2179
Tetrasodium Hydrate

The disposal of MRS2179 tetrasodium hydrate, like most research chemicals, should be
treated as hazardous waste unless explicitly determined otherwise by your institution's
Environmental Health and Safety (EHS) department.

Step 1: Waste Identification and Classification
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o Treat as Hazardous Waste: Unless you have explicit information to the contrary from a
Safety Data Sheet (SDS) or your institution's EHS office, MRS2179 tetrasodium hydrate
should be managed as a hazardous chemical waste.[1][2]

o Consult the Safety Data Sheet (SDS): If available, the SDS for the specific product you are
using is the primary source of information for disposal. Section 13 of the SDS will provide
specific disposal considerations.

o Waste Determination: The waste generator is responsible for properly characterizing all
waste materials.[3][4] This involves identifying its hazardous characteristics (e.qg., ignitability,
corrosivity, reactivity, toxicity). While one safety data sheet for a related product suggests it is
not classified as a hazardous substance, this should be verified for the specific material in
use.[5]

Step 2: Segregation and Collection

» Dedicated Waste Container: Collect waste MRS2179 tetrasodium hydrate (both solid and
any solutions) in a dedicated, compatible container.[6][7] The original container is often the
best choice for waste accumulation.[1]

e Avoid Mixing Wastes: Do not mix MRS2179 tetrasodium hydrate waste with other waste
streams, such as solvents, acids, or bases, to prevent unintended chemical reactions.[8]

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "MRS2179 tetrasodium hydrate," and the approximate quantity.[6][7] Do
not use abbreviations or chemical formulas.[7]

Step 3: Storage of Chemical Waste

o Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA
within your laboratory.[2] This area should be at or near the point of generation and under the
control of laboratory personnel.[9]

e Secondary Containment: It is best practice to place the primary waste container inside a
larger, chemically resistant secondary container to contain any potential leaks or spills.[6]
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o Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except
when adding waste.[1][6]

Step 4: Arranging for Disposal

o Contact EHS: Follow your institution's specific procedures for requesting a hazardous waste
pickup from the EHS department or an equivalent safety office.[2] This typically involves
submitting an online or paper form.[7][10]

e Do Not Dispose in Regular Trash or Drains: Under no circumstances should MRS2179
tetrasodium hydrate be disposed of in the regular trash or poured down the sink.[1][4] This
is prohibited by regulations like the Resource Conservation and Recovery Act (RCRA).[9]

Step 5: Decontamination and Empty Container Disposal

 Triple Rinsing: To dispose of an "empty" container that held MRS2179 tetrasodium hydrate,
you must triple-rinse it with a suitable solvent (water is appropriate, as the compound is
water-soluble).[6]

o Collect Rinsate: The rinsate from this cleaning process must be collected and disposed of as
hazardous waste along with the chemical itself.[6][8]

o Final Disposal of Container: Once triple-rinsed, deface or remove all labels from the empty
container.[1] It can then typically be disposed of as regular laboratory glassware or plastic
waste.

Summary of Key Information
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Parameter Information Source

Chemical Name MRS2179 tetrasodium hydrate  [11]
2'-Deoxy-N6-methyladenosine

Synonym 3',5'-bisphosphate tetrasodium  [12]
salt
1454889-37-2 (for tetrasodium

CAS Number [12]
salt)

Chemical Class P2Y1 Receptor Antagonist [11]

Solubility Soluble in water (up to 50 mM)
Collection as hazardous

Primary Disposal Route chemical waste via institutional  [1][2]

EHS.

o ] Do not dispose of in regular
Prohibited Disposal )
trash or down the drain.

[1]141[°]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper

disposal of MRS2179 tetrasodium hydrate.
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Caption: Workflow for the safe disposal of MRS2179 tetrasodium hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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